Cas no 1404879-35-1 (2-{(tert-butoxy)carbonylamino}-3-(oxan-3-yl)propanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-3-(oxan-3-yl)propanoic acid
• CAS No: 1404879-35-1
• MF: C₁₃H₂₃NO₅
• MW: 273.325424432755
• CID: 6153087
• PubChem ID: 64142408
• Update Time: 2025-10-13

2-{(tert-butoxy)carbonylamino}-3-(oxan-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonylamino}-3-(oxan-3-yl)propanoic acid
• EN300-1071412
• 2-{[(tert-butoxy)carbonyl]amino}-3-(oxan-3-yl)propanoic acid
• AKOS013460416
• 1404879-35-1

• Inchi： 1S/C13H23NO5/c1-13(2,3)19-12(17)14-10(11(15)16)7-9-5-4-6-18-8-9/h9-10H,4-8H2,1-3H3,(H,14,17)(H,15,16)
• InChI Key： DDDKXEBRBJHARR-UHFFFAOYSA-N
• SMILES： O1CCCC(C1)CC(C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 273.15762283g/mol
• Monoisotopic Mass: 273.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-3-(oxan-3-yl)propanoic acid

Latest Research Insights on 2-{(tert-butoxy)carbonylamino}-3-(oxan-3-yl)propanoic acid (CAS: 1404879-35-1)

In recent years, the compound 2-{(tert-butoxy)carbonylamino}-3-(oxan-3-yl)propanoic acid (CAS: 1404879-35-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its tert-butoxycarbonyl (Boc) protected amino group and oxane (tetrahydropyran) ring, serves as a versatile intermediate in the synthesis of peptidomimetics and bioactive small molecules. Its unique structural features make it particularly valuable in drug discovery, where it is often employed to modulate pharmacokinetic properties or enhance target binding affinity.

A 2023 study published in the Journal of Medicinal Chemistry explored the application of 1404879-35-1 in the development of protease inhibitors. Researchers utilized this compound as a key building block to introduce conformational constraints into peptide backbones, resulting in inhibitors with improved metabolic stability and selectivity against off-target proteases. The study demonstrated that the oxane ring's stereochemistry significantly influenced the inhibitors' binding kinetics, highlighting the importance of precise synthetic control during intermediate preparation.

Further investigations into the physicochemical properties of 2-{(tert-butoxy)carbonylamino}-3-(oxan-3-yl)propanoic acid have revealed its exceptional solubility profile in both aqueous and organic media. This amphiphilic character, as reported in a recent ACS Omega publication, enables its use in diverse reaction conditions, from traditional solution-phase peptide coupling to modern continuous flow chemistry platforms. The Boc-protected amino acid derivative has shown particular utility in solid-phase peptide synthesis (SPPS), where its stability toward standard Fmoc-deprotection conditions allows for efficient incorporation into complex peptide architectures.

Emerging applications in targeted drug delivery systems have also been reported. A 2024 Nature Communications article described the covalent conjugation of 1404879-35-1 to nanoparticle surfaces through its carboxylic acid moiety, creating pH-responsive drug carriers. The oxane ring's oxygen atom was found to participate in hydrogen bonding with biological membranes, enhancing cellular uptake while the Boc group provided temporary protection against premature degradation. This dual functionality positions the compound as a promising linker in prodrug design strategies.

Synthetic methodology developments have kept pace with these applications. Recent advances in catalytic asymmetric synthesis, particularly using chiral oxazaborolidine catalysts, have enabled the production of enantiomerically pure 2-{(tert-butoxy)carbonylamino}-3-(oxan-3-yl)propanoic acid on multi-gram scales. These improvements in synthetic accessibility, coupled with the compound's growing utility across multiple therapeutic areas, suggest that 1404879-35-1 will remain a valuable tool in medicinal chemistry research for the foreseeable future.